![molecular formula C11H10N4O4S B5151064 4-[(5-nitro-2-pyridinyl)amino]benzenesulfonamide](/img/structure/B5151064.png)
4-[(5-nitro-2-pyridinyl)amino]benzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-[(5-nitro-2-pyridinyl)amino]benzenesulfonamide is a chemical compound that has been widely used in scientific research due to its potential therapeutic applications. This compound is also known as N-(5-nitro-2-pyridyl)-4-toluenesulfonamide or N-(5-nitro-2-pyridyl)-p-toluenesulfonamide and has been used in various studies related to cancer, inflammation, and other diseases.
Mechanism of Action
The mechanism of action of 4-[(5-nitro-2-pyridinyl)amino]benzenesulfonamide involves the inhibition of various enzymes and signaling pathways involved in cancer cell growth and proliferation. This compound has been shown to inhibit the activity of tyrosine kinases, which are involved in the regulation of cell growth and differentiation. It has also been found to inhibit the activity of the NF-κB signaling pathway, which is involved in the regulation of inflammation and cell survival.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. This compound has been found to induce apoptosis in cancer cells, which is a programmed cell death process that is essential for the elimination of abnormal cells. It has also been shown to inhibit angiogenesis, which is the process of blood vessel formation that is essential for tumor growth and metastasis.
Advantages and Limitations for Lab Experiments
The advantages of using 4-[(5-nitro-2-pyridinyl)amino]benzenesulfonamide in lab experiments include its high potency and selectivity towards cancer cells, as well as its well-established synthesis method. However, the limitations of this compound include its potential toxicity and the need for further studies to determine its safety and efficacy in vivo.
Future Directions
There are several future directions for the research on 4-[(5-nitro-2-pyridinyl)amino]benzenesulfonamide. One potential direction is to investigate its potential use in combination with other anti-cancer drugs to enhance its therapeutic efficacy. Another direction is to study its potential use in the treatment of other diseases, such as inflammation and autoimmune disorders. Additionally, further studies are needed to determine its safety and efficacy in vivo and its potential use as a clinical drug.
Synthesis Methods
The synthesis of 4-[(5-nitro-2-pyridinyl)amino]benzenesulfonamide involves the reaction of 5-nitro-2-pyridineamine with p-toluenesulfonyl chloride in the presence of a base such as triethylamine. The reaction is carried out in an organic solvent such as dichloromethane or chloroform, and the product is obtained after purification by column chromatography or recrystallization.
Scientific Research Applications
4-[(5-nitro-2-pyridinyl)amino]benzenesulfonamide has been extensively used in scientific research for its potential therapeutic applications. This compound has been studied for its anti-cancer properties, and it has been found to inhibit the growth of various cancer cells, including lung, breast, and colon cancer cells.
Properties
IUPAC Name |
4-[(5-nitropyridin-2-yl)amino]benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10N4O4S/c12-20(18,19)10-4-1-8(2-5-10)14-11-6-3-9(7-13-11)15(16)17/h1-7H,(H,13,14)(H2,12,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FSSLALWOTRNRTI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1NC2=NC=C(C=C2)[N+](=O)[O-])S(=O)(=O)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10N4O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
294.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.